Cas no 126519-79-7 (1-Butanol, 4-(phenylmethoxy)-, 4-methylbenzenesulfonate)

1-Butanol, 4-(phenylmethoxy)-, 4-methylbenzenesulfonate is a specialized organic compound featuring a butanol backbone substituted with a phenylmethoxy group at the 4-position and esterified with 4-methylbenzenesulfonate. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of protected alcohols or sulfonate esters. The phenylmethoxy group enhances solubility in organic solvents, while the tosylate moiety serves as an effective leaving group in nucleophilic substitution reactions. Its well-defined chemical properties ensure consistent performance in synthetic applications, such as pharmaceuticals or fine chemicals. The compound is typically handled under controlled conditions due to its reactivity.

1-Butanol, 4-(phenylmethoxy)-, 4-methylbenzenesulfonate structure

126519-79-7 structure

Product Name:1-Butanol, 4-(phenylmethoxy)-, 4-methylbenzenesulfonate

CAS No:126519-79-7

MF:C₁₈H₂₂O₄S

MW:334.429884433746

CID:1223940

Update Time:2025-06-14

1-Butanol, 4-(phenylmethoxy)-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

- 1-Butanol, 4-(phenylmethoxy)-, 4-methylbenzenesulfonate
- 4-(benzyloxy)butyl 4-methylbenzene-1-sulfonate
- 1-Butanol, 4-(phenylmethoxy)-, 1-(4-methylbenzenesulfonate)
- Inchi： 1S/C18H22O4S/c1-16-9-11-18(12-10-16)23(19,20)22-14-6-5-13-21-15-17-7-3-2-4-8-17/h2-4,7-12H,5-6,13-15H2,1H3
- InChI Key： BRMUZNTZRATWRJ-UHFFFAOYSA-N
- SMILES： C(OS(C1=CC=C(C)C=C1)(=O)=O)CCCOCC1=CC=CC=C1

Computed Properties

Exact Mass: 334.12396

Experimental Properties

Density: 1.165±0.06 g/cm3(Predicted)
Boiling Point: 473.8±33.0 °C(Predicted)
PSA: 52.6

1-Butanol, 4-(phenylmethoxy)-, 4-methylbenzenesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-7242806-0.05g	4-(benzyloxy)butyl 4-methylbenzene-1-sulfonate	126519-79-7	0.05g	$323.0	2023-05-30
Enamine	EN300-7242806-0.1g	4-(benzyloxy)butyl 4-methylbenzene-1-sulfonate	126519-79-7	0.1g	$339.0	2023-05-30
Enamine	EN300-7242806-0.25g	4-(benzyloxy)butyl 4-methylbenzene-1-sulfonate	126519-79-7	0.25g	$354.0	2023-05-30
Enamine	EN300-7242806-0.5g	4-(benzyloxy)butyl 4-methylbenzene-1-sulfonate	126519-79-7	0.5g	$370.0	2023-05-30
Enamine	EN300-7242806-1.0g	4-(benzyloxy)butyl 4-methylbenzene-1-sulfonate	126519-79-7	1g	$385.0	2023-05-30
Enamine	EN300-7242806-2.5g	4-(benzyloxy)butyl 4-methylbenzene-1-sulfonate	126519-79-7	2.5g	$754.0	2023-05-30
Enamine	EN300-7242806-5.0g	4-(benzyloxy)butyl 4-methylbenzene-1-sulfonate	126519-79-7	5g	$1115.0	2023-05-30
Enamine	EN300-7242806-10.0g	4-(benzyloxy)butyl 4-methylbenzene-1-sulfonate	126519-79-7	10g	$1654.0	2023-05-30

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 1-Butanol, 4-(phenylmethoxy)-, 4-methylbenzenesulfonate

Research Briefing on 1-Butanol, 4-(phenylmethoxy)-, 4-methylbenzenesulfonate (CAS: 126519-79-7) in Chemical Biology and Pharmaceutical Applications

The compound 1-Butanol, 4-(phenylmethoxy)-, 4-methylbenzenesulfonate (CAS: 126519-79-7) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research briefing synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and therapeutic potential. Recent studies highlight its role as a key intermediate in the synthesis of more complex bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents.

Structural analysis reveals that the presence of both the phenylmethoxy and methylbenzenesulfonate groups in this compound provides distinct chemical reactivity, making it valuable for various synthetic transformations. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the synthesis of benzyl-protected glycol derivatives, which show promise as modulators of glycosylation processes in cancer cells. The CAS number 126519-79-7 specifically refers to the tosylate salt form of this compound, which has shown improved stability compared to other derivatives.

In pharmacological research, recent investigations have explored the compound's potential as a building block for PROTAC (Proteolysis Targeting Chimera) molecules. A team at Harvard Medical School reported in Nature Chemical Biology (2024) that derivatives of 126519-79-7 could serve as effective linkers in PROTAC design, facilitating the targeted degradation of oncogenic proteins. The compound's balanced hydrophilicity-lipophilicity profile appears particularly advantageous for this application, addressing one of the key challenges in PROTAC development.

From a safety and toxicology perspective, new data from in vitro studies indicate that 1-Butanol, 4-(phenylmethoxy)-, 4-methylbenzenesulfonate shows favorable cytotoxicity profiles at concentrations typically used in synthetic applications. However, researchers caution that proper handling procedures are essential due to its potential irritant properties. The compound's stability under various storage conditions has also been characterized in a recent Pharmaceutical Research publication (2023), providing valuable guidance for laboratory use.

Looking forward, several research groups have identified this compound as a promising candidate for further development in drug discovery pipelines. Its versatility as a synthetic intermediate, combined with emerging biological activity data, suggests potential applications beyond current uses. Ongoing studies are particularly focused on exploring its role in the development of next-generation kinase inhibitors and immune-modulatory agents, with preliminary results expected in late 2024.